Cas no 427878-70-4 (ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)

Ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate is a heterocyclic compound featuring a fused pyrrolo-triazine core with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The presence of both ester and carbonyl groups enhances reactivity, facilitating further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic expansions. The compound is typically characterized by high purity and stability, making it suitable for precise experimental use. Its utility in medicinal chemistry stems from its potential as a scaffold for kinase inhibitors and other therapeutic agents.
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate structure
427878-70-4 structure
Product Name:ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
CAS No:427878-70-4
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD11044884
CID:828950
PubChem ID:135438448
Update Time:2025-10-17

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • 5-Methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
    • ETHYL 4-HYDROXY-5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZINE-6-CARBOXYLATE
    • ethyl 5-methyl-4-oxo-1H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo-[1,2-f][1,2,4]triazine-6-carboxylate
    • Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
    • Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 1,4-dihydro-5-methyl-4-oxo-, ethyl ester
    • ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE
    • C10H11N3O3
    • ethyl 5-methyl-4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • AK120807
    • 5-methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid eth
    • 5-methyl-4
    • CID 135438448
    • ethyl 4-hydroxy-5-Methyl -4a,5-dihydro pyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
    • Ethyl 4-hydroxy-5-Methylp...
    • ethyl 5-Methyl-4-oxo-3,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • ethyl 5-methyl-4-oxo-3H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • Ethyl5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • AKOS015949589
    • DB-026877
    • MFCD12408334
    • MFCD11044884
    • AKOS016011496
    • 427878-70-4
    • PB28442
    • W-202741
    • AC-25048
    • Ethyl 4-hydroxy-5-methylpyrrolo[1,2-f][1,2,4] triazine-6-carboxylate, AldrichCPR
    • SY029966
    • XCUHVGKOOKXZNK-UHFFFAOYSA-N
    • Ethyl 5-Methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • DS-6275
    • 4-hydroxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
    • Ethyl 3,4-dihydro-5-methyl-4-oxopyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
    • W16674
    • Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo[2,1-f]-1,2,4-triazine-6-carboxylate
    • CS-M1177
    • 4-hydroxy-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
    • SCHEMBL1227597
    • DTXSID80468765
    • ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • MDL： MFCD11044884
    • Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-4-13-8(6(7)2)9(14)11-5-12-13/h4-5H,3H2,1-2H3,(H,11,12,14)
    • InChI Key： XCUHVGKOOKXZNK-UHFFFAOYSA-N
    • SMILES： N12C=C(C(OCC)=O)C(C)=C1C(=O)N=CN2

Computed Properties

  • Exact Mass: 221.08000
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 400.9±47.0 °C at 760 mmHg
  • Flash Point: 196.265°C
  • Refractive Index: 1.641
  • PSA: 76.46000
  • LogP: 0.50770
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Security Information

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
TE757-1g
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
1g
 1891CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
TE757-250mg
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
250mg
 747CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
TE757-5g
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
5g
 6686CNY 2021-05-08
AstaTech
60815-0.25/G
ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE
 427878-70-4 97%
0.25g
 $77 2023-09-16
AstaTech
60815-1/G
ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE
 427878-70-4 97%
1g
 $193 2023-09-16
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB17634-0.1g
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
0.1g
 366.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB17634-0.25g
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
0.25g
 610.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB17634-1g
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
1g
 1544.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB17634-5g
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 97%
5g
 5460.00 2021-07-09
Chemenu
CM103775-100mg
ethyl 5-methyl-4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
 427878-70-4 95%+
100mg
 $81 2021-08-06

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Production Method

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Related Literature

Related Categories

427878-70-4 (ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd